2-desamino-2-trifluoromethyl-N(10)-propargyl-5,8-dideazafolic acid
2-desamino-2-trifluoromethyl-N(10)-propargyl-5,8-dideazafolic acid
Brand Name:
Vulcanchem
CAS No.:
112887-78-2
VCID:
VC0038675
InChI:
InChI=1S/C25H21F3N4O6/c1-2-11-32(13-14-3-8-18-17(12-14)22(36)31-24(30-18)25(26,27)28)16-6-4-15(5-7-16)21(35)29-19(23(37)38)9-10-20(33)34/h1,3-8,12,19H,9-11,13H2,(H,29,35)(H,33,34)(H,37,38)(H,30,31,36)/t19-/m0/s1
SMILES:
C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)C(F)(F)F)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C25H21F3N4O6
Molecular Weight:
530.5 g/mol
2-desamino-2-trifluoromethyl-N(10)-propargyl-5,8-dideazafolic acid
CAS No.: 112887-78-2
Main Products
VCID: VC0038675
Molecular Formula: C25H21F3N4O6
Molecular Weight: 530.5 g/mol
| CAS No. | 112887-78-2 |
|---|---|
| Product Name | 2-desamino-2-trifluoromethyl-N(10)-propargyl-5,8-dideazafolic acid |
| Molecular Formula | C25H21F3N4O6 |
| Molecular Weight | 530.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[[4-oxo-2-(trifluoromethyl)-1H-quinazolin-6-yl]methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C25H21F3N4O6/c1-2-11-32(13-14-3-8-18-17(12-14)22(36)31-24(30-18)25(26,27)28)16-6-4-15(5-7-16)21(35)29-19(23(37)38)9-10-20(33)34/h1,3-8,12,19H,9-11,13H2,(H,29,35)(H,33,34)(H,37,38)(H,30,31,36)/t19-/m0/s1 |
| Standard InChIKey | JAIAMKVLKOZGKS-IBGZPJMESA-N |
| Isomeric SMILES | C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)C(F)(F)F)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)C(F)(F)F)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)C(F)(F)F)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | 2-desamino-2-trifluoromethyl-N(10)-propargyl-5,8-dideazafolic acid |
| PubChem Compound | 133975 |
| Last Modified | Nov 09 2021 |
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